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This guide provides a comprehensive overview of Biotin-16-Uridine-5'-Triphosphate (Biotin-16-
UTP), a biotinylated nucleotide analog crucial for various molecular biology applications. It is
intended for researchers, scientists, and professionals in the field of drug development.

Molecular Structure of Biotin-16-UTP

Biotin-16-UTP is a modified uridine triphosphate (UTP). The core of its structure consists of a
uridine nucleoside, which is composed of a uracil base attached to a ribose sugar. The ribose
sugar is, in turn, linked to a triphosphate group at the 5' position.

The key modification in Biotin-16-UTP is the attachment of a biotin molecule to the C5 position
of the uracil base via a 16-atom spacer arm. This spacer arm is critical as it reduces the steric
hindrance between the biotin molecule and the nucleotide, allowing for efficient enzymatic
incorporation into a growing RNA strand by RNA polymerases. The spacer is typically a long-
chain amine, such as aminoallyl, which is then coupled to the biotin. The full chemical name is
Biotin-e-aminocaproyl-y-aminobutyryl-[5-(3-aminoallyl)-uridine-5'-triphosphate].

The biotin moiety serves as a highly specific and strong affinity tag. It binds with high affinity to
streptavidin and avidin proteins, a property that is widely exploited for the detection and
purification of biotin-labeled nucleic acids.
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A diagram of the molecular structure of Biotin-16-UTP is provided below:
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A simplified diagram illustrating the components of the Biotin-16-UTP molecule.

Physicochemical Properties

The key quantitative data for Biotin-16-UTP are summarized in the table below for easy
reference and comparison. The properties can vary slightly depending on whether the molecule
is in its free acid form or a salt form, such as the commonly available tetralithium salt.
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Value (Tetralithium

Property Value (Free Acid) Reference
Salt)

Molecular Formula C32H52N7019P3S C32H48N7019P3SLia [1112]

Molecular Weight 963.78 g/mol 987.5 g/mol [1][2]

Exact Mass 963.23 g/mol - [1]

Purity (HPLC) > 95% > 85% [1][2]
Colorless to slightly Clear, colorless

Appearance ) ) [1112]
yellow solution solution

Storage Temperature -20°C -15to -25°C [1]

Spectroscopic
] 240/289 nm 240 nm [11[2]
Properties (Amax)

Experimental Protocol: In Vitro RNA Labeling with
Biotin-16-UTP

Biotin-16-UTP is primarily used for the non-radioactive labeling of RNA probes through in vitro
transcription.[2][3] It serves as a substrate for various RNA polymerases, including T7, SP6,
and T3.[2][3] The following is a detailed protocol for a standard in vitro transcription reaction to
generate biotinylated RNA.

Materials:

e Linearized template DNA (1 pg) containing a T7, SP6, or T3 promoter
e Biotin-16-UTP (10 mM solution)

« ATP, CTP, GTP (10 mM each)

e 10x Transcription Buffer (e.g., 400 mM Tris-HCI pH 8.0, 60 mM MgClz, 100 mM DTT, 20 mM
spermidine)

e T7, SP6, or T3 RNA Polymerase (20-40 units)
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* RNase Inhibitor (e.g., Protector RNase Inhibitor)
* Nuclease-free water

e 0.2 M EDTA, pH 8.0

Procedure:

e Reaction Setup: On ice, combine the following reagents in a nuclease-free microcentrifuge
tube in the order listed:

o Nuclease-free water to a final volume of 20 pL

o

1 ug Linearized template DNA

[¢]

2 uL 10x Transcription Buffer

[¢]

2 uL of a 10x NTP mix (containing ATP, CTP, GTP, and Biotin-16-UTP)

[e]

1 pL RNase Inhibitor
o 1 pL RNA Polymerase (20-40 units)

 Incubation: Mix the components gently by pipetting and centrifuge briefly to collect the
reaction mixture at the bottom of the tube. Incubate the reaction at 37°C for 2 hours.

o Optional: DNase Treatment: To remove the template DNA, add 1 pL of RNase-free DNase |
and incubate at 37°C for 15 minutes.

o Reaction Termination: Stop the reaction by adding 2 pL of 0.2 M EDTA (pH 8.0).

 Purification of Labeled RNA: The biotinylated RNA can be purified using standard methods
such as ethanol precipitation or spin column chromatography.

e Analysis of Labeled RNA: The yield and integrity of the labeled RNA can be assessed by
agarose gel electrophoresis and ethidium bromide staining. The labeling efficiency can be
determined by a dot blot assay followed by detection with a streptavidin-alkaline
phosphatase conjugate.
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The workflow for this experimental protocol is visualized below.
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An experimental workflow for the in vitro synthesis of biotinylated RNA.

Applications of Biotin-16-UTP
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Biotin-labeled RNA probes are versatile tools in molecular biology and are used in a variety of
applications, including:

Northern Blotting: For the detection and analysis of specific RNA sequences.

« In Situ Hybridization (ISH): To localize specific nucleic acid sequences within cells and
tissues.[3]

» Microarray Analysis: For gene expression profiling.
¢ RNA Pull-down Assays: To study RNA-protein interactions.

* RNA Purification: Biotinylated RNA can be captured using streptavidin-coated beads or
surfaces.[4][5]

The strong and specific interaction between biotin and streptavidin allows for sensitive
detection using various methods, such as fluorescently labeled streptavidin or streptavidin-
enzyme conjugates (e.g., streptavidin-HRP or streptavidin-AP).[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Biotin-16-UTP, Biotin-labeled Uridines - Jena Bioscience [jenabioscience.com]
e 2. custombiotech.roche.com [custombiotech.roche.com]

¢ 3. Bio-16-UTP [Biotin-16-UTP] *1 mM* | AAT Bioquest [aatbio.com]

e 4. apexbt.com [apexbt.com]

¢ 5. medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Biotin-16-UTP:
Molecular Structure and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12854216/docs#an-in-depth-technical-guide-to-
biotin-16-utp-molecular-structure-and-applications]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.aatbio.com/products/bio-16-utp-biotin-16-utp-1-mm
https://www.apexbt.com/biotin-16-aminoallyluridine-5-triphosphate.html
https://www.medchemexpress.com/biotin-16-utp.html
https://custombiotech.roche.com/global/en/products/cb/biotin-16-utp-10-mm-solution-3613121.html
https://www.aatbio.com/products/bio-16-utp-biotin-16-utp-1-mm
https://www.benchchem.com/product/b12854216?utm_src=pdf-custom-synthesis#bc-rfq
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/nucleotides-labeled-with/biotin/uridines/nu-821-bio16-biotin-16-utp
https://custombiotech.roche.com/global/en/products/cb/biotin-16-utp-10-mm-solution-3613121.html
https://www.aatbio.com/products/bio-16-utp-biotin-16-utp-1-mm
https://www.apexbt.com/biotin-16-aminoallyluridine-5-triphosphate.html
https://www.medchemexpress.com/biotin-16-utp.html
https://www.benchchem.com/product/b12854216/docs#an-in-depth-technical-guide-to-biotin-16-utp-molecular-structure-and-applications
https://www.benchchem.com/product/b12854216/docs#an-in-depth-technical-guide-to-biotin-16-utp-molecular-structure-and-applications
https://www.benchchem.com/product/b12854216/docs#an-in-depth-technical-guide-to-biotin-16-utp-molecular-structure-and-applications
https://www.benchchem.com/product/b12854216/docs#an-in-depth-technical-guide-to-biotin-16-utp-molecular-structure-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12854216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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